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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B1158844

Executive Summary & Scientific Context

Pyrimethanil-d5 (Isotopically labeled N-(4,6-dimethylpyrimidin-2-yl)aniline) is a high-value
internal standard used primarily in LC-MS/MS residue analysis. While chemically identical to
non-labeled Pyrimethanil regarding toxicity, its disposal requires specific protocols due to its
typical formulation in hazardous solvents (e.g., Acetonitrile) and its classification as an aquatic
toxicant.

The Core Directive: Treat Pyrimethanil-d5 as a hazardous chemical waste. Under no
circumstances should this compound, or solutions containing it, be discharged into municipal

wastewater systems. This guide bridges the gap between the Safety Data Sheet (SDS) and
practical laboratory workflows.

Hazard Identification & Chemical Properties

Effective disposal begins with accurate characterization. Pyrimethanil-d5 is rarely disposed of
as a neat solid in bulk; it is most often encountered as a residual component in solvent
mixtures.

Table 1: Physicochemical & Hazard Profile
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Property Specification Disposal Implication
Use unlabeled CAS for broad
2118244-83-8 (Labeled) / regulatory lookups if labeled is
CAS Number

53112-28-0 (Unlabeled)

undefined in local databases.

[1]

Physical State

Solid (Neat) or Liquid
(Solution)

Determines waste stream
(Solid vs. Solvent Waste).

Aquatic Toxicity

H411: Toxic to aquatic life with
long-lasting effects.[2][3][4][5]
[6]

CRITICAL: Zero-discharge
policy. Must be incinerated via

licensed contractor.

Solvent Hazard

Often dissolved in Acetonitrile
(H225, H302) or Methanol
(H225, H301).

The solvent usually dictates
the primary RCRA waste code
(e.g., DOO1 Ignitable).

Stability

Stable isotope (Deuterium).[7]

No radioactive hazards. Treat

as standard chemical waste.

Waste Stream Decision Matrix

The following workflow illustrates the logical decision process for segregating Pyrimethanil-d5

waste. This ensures compliance with EPA RCRA regulations (40 CFR 261) and minimizes

disposal costs.
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Waste Material Identification

Physical State?

Liquid / Solution Pure Solid / Powder

(Stock or Working Std) (Expired/Spilled) (el WS 1 AmpeulEs

Solid Hazardous Waste Triple Rinse Procedure

Check Solvent Type (Incineration) (Solvent -> Water)

10% Organics >10% Organics

Aqueous Waste Organic Solvent Waste Deface Label &

(Trace Contamination) (High BTU) Glass Recycling/Trash

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pyrimethanil-d5 waste streams based on physical
state and solvent composition.

Detailed Disposal Protocols
Protocol A: Disposal of Liquid Standards (Stock
Solutions)

Most Pyrimethanil-d5 is purchased as a solution (e.g., 100 pg/mL in Acetonitrile).
¢ Segregation: Do not pour down the sink. Segregate into Organic Solvent Waste.

+ Compatibility Check: Ensure the waste container is compatible with the solvent (usually
HDPE or Safety Can).
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» Bulking:

o If the solvent is Acetonitrile or Methanol: Pour into the "Non-Halogenated Organic Waste"
stream.

o If the solvent contains Dichloromethane: Pour into "Halogenated Waste" stream.

e Labeling: The waste tag must list the solvent constituents (e.g., "Acetonitrile 99%") and
"Trace Pyrimethanil-d5."

o Causality: We bulk these solutions because the high caloric value of the organic solvent
allows the waste to be used as fuel in cement kilns (fuel blending), effectively destroying the
Pyrimethanil molecule via high-temperature incineration.

Protocol B: Disposal of Pure Solid (Neat Material)

In the rare event of expiring neat material or a spill cleanup:

Containment: Place the solid material into a wide-mouth jar or sealable bag.

Debris: Include any contaminated spatulas, weigh boats, or gloves in the same container.

Classification: Label as "Solid Hazardous Waste - Toxic to Aquatic Life."

Disposal: Hand over to your EHS contractor for incineration. Do not place in regular trash.

Protocol C: Empty Container Management (The Triple
Rinse Rule)

Glass ampoules and septum vials are the most common waste generated. To dispose of these
as non-hazardous glass, you must render them "RCRA Empty" (40 CFR 261.7).

Step-by-Step Triple Rinse:
o Empty: Aspirate or pour virtually all liquid from the vial into the Organic Waste container.

e Rinse 1: Add a small volume of solvent (Acetonitrile or Methanol) to the vial. Cap and shake.
Decant rinsate into Organic Waste.
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* Rinse 2: Repeat with solvent.[8] Decant.
e Rinse 3: Repeat with solvent or water.[8] Decant.
o Finalize: Deface the label using a permanent marker to indicate the hazard is removed.

o Discard: Place the vial in the laboratory broken glass box (or recycling if permitted).
Caps/Septa go into regular trash.

Expert Insight: Why triple rinse? It shifts the regulatory status of the container from "Hazardous
Waste" (expensive, tracked) to "Solid Waste" (cheap, simple). It is a self-validating step that

protects downstream waste handlers.

Regulatory Compliance & Documentation
RCRA Waste Codes

Pyrimethanil is not specifically listed on the EPA P-list or U-list. Therefore, waste coding is
determined by characteristics:

» D001 (Ignitable): Applied if the standard is dissolved in oxidizable solvents (Flash point
<60°C).

» None (Solid): Pure Pyrimethanil solid often carries no specific RCRA code but is regulated
under state laws or as "Non-RCRA Regulated Waste" due to aquatic toxicity.

o DOT Shipping (for waste contractors): UN3077, Environmentally hazardous substance, solid,
n.o.s. (Pyrimethanil), 9, 111.[6]

Spill Response (Immediate Action)

 |solate: Evacuate the immediate area if a large volume of volatile solvent is involved.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.binghamton.edu/offices/environmental-health-safety/hazardous-waste/triple_rinse.html
https://www.binghamton.edu/offices/environmental-health-safety/hazardous-waste/triple_rinse.html
https://www.adama.com/israel-mcw/sites/adama_israel_makhteshim/files/product-documents/2022-01/predict%202022%20sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o PPE: Wear nitrile gloves, lab coat, and safety glasses.
e Absorb: Use a spill pillow or vermiculite for liquid spills.
+ Clean: Wipe the area with soap and water; collect all wipes as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Waste
Management of Pyrimethanil-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158844#pyrimethanil-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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